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Compound of Interest

alpha,alpha-Diphenyl-4-
Compound Name:

morpholinebutyramide
CAS No.: 94679-53-5
Cat. No.: B12012761

Get Quote

Executive Summary & Forensic Context

2,2-diphenyl-4-morpholinobutanamide (MW: 324.42 g/mol ) is a tertiary amide and a structural
analog of the Moramide Intermediate (a Schedule Il precursor).[1][2] While the controlled
precursor typically contains a 3-methyl group (3-methyl-4-morpholino-2,2-diphenylbutyric acid),
the compound analyzed here is the des-methyl amide variant.[1][2]

This distinction is critical in forensic analysis:

o Legal Status: As a des-methyl analog, it may fall outside specific list-based controls in some
jurisdictions, making it a target for "designer"” synthesis to bypass regulations.[1][2]

» Analytical Challenge: It shares significant spectral homology with Dextromoramide
precursors, requiring precise identification of the molecular ion and specific fragmentation
patterns to avoid false positives.

Chemical Profile & Properties[1][2][3][4]
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Property Data

IUPAC Name 2,2-diphenyl-4-(morpholin-4-yl)butanamide
Molecular Formula C20H24N202

Molecular Weight 324.42 Da

Monoisotopic Mass 324.1838 Da

o Diphenylmethane, Morpholine ring, Primary
Key Moieties

Amide
Predicted Boiling Point ~480°C (High thermal stability required for GC)
pKa (Predicted) ~7.5 (Morpholine nitrogen)

GC-MS Spectrum Analysis (El, 70 eV)

The Electron lonization (EI) spectrum of 2,2-diphenyl-4-morpholinobutanamide is characterized
by a weak molecular ion and a dominant base peak derived from the morpholine moiety.[1][2]

Key Diagnostic lons[1][2]
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m/z (Mass-to-
Charge)

Relative
Abundance

Fragment Identity

Diagnostic
Significance

100

100% (Base Peak)

[CH2=N(CaHsO)]*

Alpha-Cleavage:
Characteristic of N-
substituted
morpholines with an
ethylene bridge.[1][2]

167

40-60%

[(CeH5)2CH]*+

Diphenylmethyl
Cation: Highly stable
carbocation; indicates
the gem-diphenyl
group.[1][2]

324

< 5%

[M]*

Molecular lon: Weak
due to rapid
fragmentation;
confirms MW of the

des-methyl analog.

165

20-30%

[Ci3Ho]*

Fluorenyl Cation:
Formed from m/z 167
by loss of Hz; typical

of diphenylmethanes.

114

10-20%

[CH2-CH2-N(C4HsO)]*

Beta-Cleavage:
Cleavage between the
quaternary C2 and
C3.

77

15-25%

[CeHs]*

Phenyl Cation:
General aromatic
indicator.[1][2]

56

10-15%

[CsHeN]*

Morpholine Ring
Fragment: Ring
opening/cleavage.[1]

[2]
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Fragmentation Mechanism Logic

The fragmentation is driven by two competing pathways:[3]

e Charge Localization on Amine (Dominant): The nitrogen lone pair on the morpholine ring
drives alpha-cleavage of the C3-C4 bond, generating the stable iminium ion at m/z 100. This
is the spectral fingerprint of the morpholino-ethyl side chain.

o Charge Localization on Aromatic System: The bulky diphenyl group facilitates benzylic-type
cleavage at the quaternary C2 position, yielding the resonance-stabilized diphenylmethyl
cation at m/z 167.

Visualization: Fragmentation Pathway

The following diagram illustrates the primary fragmentation routes leading to the diagnostic
ions.

Molecular lon (M+)
[C20H24N202]+
m/z 324

Benzylic/Inductive Cleavage Amide Bond Cleavage
(C2-C3 Bond Break) (Loss of CONH2)

Base Peak Diphenylmethyl Cation Fragment lon
[CH2=N(Morpholine)]+ [ [(C6H5)2CH]+ [M - 44]+
m/z 100 ! m/z 167 m/z 280

Alpha-Cleavage
(C3-C4 Bond Break)

Dominant Path -

Fluorenyl Cation
[C13H9]+
m/z 165
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Caption: Primary fragmentation pathways of 2,2-diphenyl-4-morpholinobutanamide under 70
eV Electron lonization.[1][2]

Comparative Guide: GC-MS vs. Alternatives

When analyzing this compound, GC-MS is the standard for identification, but LC-MS offers
superior sensitivity for trace analysis in biological matrices.[1][2]

hnol : : .

Feature GC-MS (EI) LC-MS/MS (ESI) GC-FID
] Identification (Gold Quantification & Trace  Purity Profiling
Primary Use , _
Standard) Analysis (Synthesis)
o Moderate (ng/mL )
Sensitivity High (pg/mL range) Low (pg/mL range)
range)
Simple liquid
extraction; ) ) o
o ) Dilute-and-shoot or Simple liquid
Sample Prep Derivatization optional )
SPE.[1][2] extraction.

but recommended for
amides.[1][2]

. High (Spectral High (MRM Low (Retention Time
Selectivity ) ) -
Fingerprint) Transitions) only)
Thermal degradation
o of amide to nitrile may  Less structural info No structural
Limitations o o ] ]
occur in injector port. (softer ionization). confirmation.
[2]

Critical Differentiation: Des-methyl vs. Methylated
Precursor

The most common error is confusing this compound with the Moramide Intermediate (3-methyl
analog).[1][2]

o GC-MS Differentiation:
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o Des-methyl (This compound): M+ 324.[1][2] Base peak m/z 100.

o Methylated (Moramide Int.): M+ 338. Base peak m/z 114 (if methyl is on the morpholine
side chain) or m/z 100 (if methyl is on the beta-carbon, shielding the cleavage). Note: The
methyl in Moramide Intermediate is on the beta-carbon (C3), so the alpha-cleavage
product (m/z 100) often remains the base peak, but the molecular ion shifts by +14 Da.

e Action: Always check the Molecular lon (M+) region (320-350 Da) to confirm the
presence/absence of the methyl group.

Experimental Protocol: GC-MS Analysis

This protocol is designed to minimize thermal degradation of the labile amide bond.

Sample Preparation

e Stock Solution: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

e Working Standard: Dilute to 50 pg/mL in Ethyl Acetate (EtOAc is preferred over MeOH for
GC injection to improve peak shape).

 Derivatization (Optional but Recommended):

o

To prevent thermal breakdown to the nitrile in the injector:

[¢]

Add 50 pL MSTFA (N-Methyl-N-(trimethylsilyltrifluoroacetamide) to 50 pL sample.[1][2]

Incubate at 60°C for 20 mins.

[¢]

[e]

Result: The amide nitrogen will be silylated, shifting M+ to 396 (324 + 72).

Instrument Parameters (Agilent 7890/5977 eq.)

e Column: DB-5MS or Rxi-5Sil MS (30m x 0.25mm x 0.25um).[1][2]
e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

e Inlet: Splitless mode, 250°C. Warning: Do not exceed 260°C to avoid pyrolysis.
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e Oven Program:
o Initial: 200°C (hold 1 min).
o Ramp: 20°C/min to 280°C.
o Hold: 280°C for 10 mins.

e MS Source: 230°C, 70 eV.

e Scan Range: m/z 40 — 450.

Workflow Diagram

] Derivatization |
(MSTFA, 60°C) i

*Optional*
Sample Extraction Direct Injection GC Separation MS Detection Data Analysis
(Powder/Liquid) (Ethyl Acetate) g (DB-5MS Column) (El Source) (Target: m/z 100, 167, 324)

Click to download full resolution via product page
Caption: Analytical workflow for the identification of 2,2-diphenyl-4-morpholinobutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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